Cas no 185836-75-3 ((R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid)

(R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid Properties

Names and Identifiers

• (R)-4-(tert-Butoxy)-2-methyl-4-oxobutanoic acid
• (2R)-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• (R)-2-Methylsuccinic acid 4-tert-butyl ester
• Butanedioic acid,2-methyl-, 4-(1,1-dimethylethyl) ester, (2R)-
• SC3741
• (R)-2-Methysuccinic acid 4-tert-butyl ester
• (R)-4-tert-butoxy-2-Methyl-4-oxobutanoic acid
• (2R)-2-Methylbutanedioic acid 4-tert-butyl ester
• (2R)-4-tert-Butoxy-2-methyl-4-oxobutanoic acid
• 9712AA
• ST2402649
• AX8047459
• (2R)-2-Methylsuccinic acid 4-tert-but
• +Expand

• MDL： MFCD01862170
• InChIKey： RSLMNCHJSYDERN-ZCFIWIBFSA-N
• Inchi： 1S/C9H16O4/c1-6(8(11)12)5-7(10)13-9(2,3)4/h6H,5H2,1-4H3,(H,11,12)/t6-/m1/s1
• SMILES： O(C(C([H])([H])[C@]([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 188.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 13
• Complexity: 202
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 1.43890
• PSA: 63.60000
• Boiling Point: 282 ºC
• Melting Point: 59-60 ºC
• Flash Point: 105 ºC
• Color/Form: Solid
• Density: 1.071